17alpha-Hexa-1',3'-diynylestra-1,3,5(10)-trien-17beta-ol 3-cyclopentyl ether
Overview
Description
17alpha-Hexa-1',3'-diynylestra-1,3,5(10)-trien-17beta-ol 3-cyclopentyl ether, also known as this compound, is a useful research compound. Its molecular formula is C29H36O2 and its molecular weight is 416.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
42380-76-7 |
|---|---|
Molecular Formula |
C29H36O2 |
Molecular Weight |
416.6 g/mol |
IUPAC Name |
(8R,9S,13S,14S)-3-cyclopentyloxy-17-hexa-1,3-diynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol |
InChI |
InChI=1S/C29H36O2/c1-3-4-5-8-17-29(30)19-16-27-26-13-11-21-20-23(31-22-9-6-7-10-22)12-14-24(21)25(26)15-18-28(27,29)2/h12,14,20,22,25-27,30H,3,6-7,9-11,13,15-16,18-19H2,1-2H3/t25-,26-,27+,28+,29?/m1/s1 |
InChI Key |
QGNOCXLHXSBOND-MJOWNYDZSA-N |
SMILES |
CCC#CC#CC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC5CCCC5)C)O |
Isomeric SMILES |
CCC#CC#CC1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)OC5CCCC5)C)O |
Canonical SMILES |
CCC#CC#CC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC5CCCC5)C)O |
Synonyms |
17 alpha-hexa-1',3'-diynylestra-1,3,5(10)-trien-17 beta-ol 3-cyclopentyl ether BDH 10,131 BDH 10131 BDH-10,131 BDH-10131 |
Origin of Product |
United States |
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